3-(2-fluorophenyl)-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide

• IUPAC Name: 3-(2-fluorophenyl)-N-[(4-thiophen-3-yloxan-4-yl)methyl]propanamide
• InChI: InChI=1S/C19H22FNO2S/c20-17-4-2-1-3-15(17)5-6-18(22)21-14-19(8-10-23-11-9-19)16-7-12-24-13-16/h1-4,7,12-13H,5-6,8-11,14H2,(H,21,22)
• InChI Key: PHCJKBZROVFFRS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)CCC2=CC=CC=C2F)C3=CSC=C3
• Molecular Formula: C19H22FNO2S
• Molecular Weight: 347.4 g/mol

Description

3-(2-fluorophenyl)-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C19H22FNO2S and its molecular weight is 347.45. The purity is usually 95%.
BenchChem offers high-quality 3-(2-fluorophenyl)-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-fluorophenyl)-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorophenyl and Thiophene Derivatives in Medicinal Chemistry

• Fluorinated pyrazoles, with additional functional groups allowing further functionalization, have significant interest as building blocks in medicinal chemistry. A synthetic strategy for new 3-amino-4-fluoropyrazoles involves monofluorination and condensation steps, highlighting the role of fluorinated compounds in synthesizing biologically active molecules (Surmont et al., 2011).

Fluoride Sensing in Water

• 1-Pyrenyl- and 3-Perylenyl-antimony(V) derivatives have been synthesized for the fluorescence turn-on sensing of fluoride ions in water at sub-ppm concentrations. This demonstrates the utility of fluorophenyl compounds in environmental monitoring and sensor technology (Hirai et al., 2016).

Novel Anticancer Drug Candidates

• Sulfonamide derivatives have been studied for their cytotoxic/anticancer and carbonic anhydrase inhibitory effects, leading to the identification of compounds with high potency and selectivity. This research underscores the potential of thiophene-containing sulfonamides in developing new anticancer therapies (Gul et al., 2018).

Fluorophore Aggregates for Sensing Applications

• The synthesis of a surfactant-like non-ionic fluorophore demonstrates its potential in sensing the aggregation of amphiphilic compounds. Such studies indicate the versatility of fluorophenyl derivatives in creating sensitive probes for chemical and biological applications (Zhang et al., 2012).

Antidepressant Activity of Thiophene Derivatives

• The synthesis and preclinical evaluation of thiophene-based pyrazolines with a carbothioamide tail unit revealed potential antidepressant medications. This highlights the therapeutic value of structurally diverse thiophene derivatives in addressing mental health disorders (Mathew et al., 2014).